3-Amino-2,2-dimethyl-4-oxoazetidine-1-sulfonic acid

• CAS RN: 80541-93-1
• Molecular Formula: C5H10N2O4S
• Molecular Weight: 194.21 g/mol
• IUPAC Name: 3-amino-2,2-dimethyl-4-oxoazetidine-1-sulfonic acid
• InChI: InChI=1S/C5H10N2O4S/c1-5(2)3(6)4(8)7(5)12(9,10)11/h3H,6H2,1-2H3,(H,9,10,11)
• InChI Key: BGPSVDWRELSFFK-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C(=O)N1S(=O)(=O)O)N)C

Description

3-Amino-2,2-dimethyl-4-oxoazetidine-1-sulfonic acid is a useful research compound. Its molecular formula is C5H10N2O4S and its molecular weight is 194.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 0.155 g of (±)-3-azido-4,4-dimethyl-2-oxo-1-azetidinesulfonic acid, tetrabutylammonium in 0.6 ml of methanol is hydrogenated over 10% palladium on charcoal for 20 minutes at 1 atmosphere. The catalyst is filtered off and rinsed with methylene chloride which is combined with the methanol solution. This clear solution is treated with 0.123 ml 97% formic acid. Upon addition of the acid the solution immediately becomes cloudy. After standing for 1 hour at 5° C., the solid is filtered off to yield 0.0664 g of the title compound.